Ammonium chloride-beta solid Ammonium chloride-beta solid Ammonium Chloride is a systemic and urinary acidifying salt. Ammonium chloride helps maintain pH and exerts a mild diuretic effect. This acid forming salt also exerts an expectorant effect by irritating the mucous membranes and is used for alleviation of cough.
Ammonium chloride is a white crystalline solid. It is soluble in water(37%). The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other ammonium compounds, as a soldering flux, as a fertilizer, and for many other uses.
Ammonium chloride is an inorganic chloride having ammonium as the counterion. It is an inorganic chloride and an ammonium salt.
Brand Name: Vulcanchem
CAS No.: 12125-02-9
VCID: VC0044620
InChI: InChI=1S/ClH.H3N/h1H;1H3
SMILES: N.Cl
Molecular Formula: NH4Cl
ClH4N
Molecular Weight: 53.49 g/mol

Ammonium chloride-beta solid

CAS No.: 12125-02-9

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VCID: VC0044620

Molecular Formula: NH4Cl
ClH4N

Molecular Weight: 53.49 g/mol

Ammonium chloride-beta solid - 12125-02-9

CAS No. 12125-02-9
Product Name Ammonium chloride-beta solid
Molecular Formula NH4Cl
ClH4N
Molecular Weight 53.49 g/mol
IUPAC Name azane;hydrochloride
Standard InChI InChI=1S/ClH.H3N/h1H;1H3
Standard InChIKey NLXLAEXVIDQMFP-UHFFFAOYSA-N
Impurities Principal impurity is NaCl.
SMILES N.Cl
Canonical SMILES [NH4+].[Cl-]
Boiling Point Sublimes (NIOSH, 2016)
Sublimes
338 °C (sublimes)
520 °C
Colorform Colorless crystals or crystalline masses, or white, granular powder
Colorless cubic crystals
A white, fine or coarse, crystalline powder
Finely divided, ... white particulate dispersed in air. /Ammonium chloride fume/
Density 1.53 at 68 °F (USCG, 1999)
1.519 g/cu cm
1.5 g/cm³
1.53
Melting Point 662 °F (Sublimes) (NIOSH, 2016)
350 ° C (Sublimes)
338 °C
520.1 (triple point; decomposes)
662°F (Sublimes)
Physical Description Ammonium chloride is a white crystalline solid. It is soluble in water(37%). The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other ammonium compounds, as a soldering flux, as a fertilizer, and for many other uses.
DryPowder; DryPowder, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; WetSolid
ODOURLESS COLOURLESS-TO-WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS.
Finely divided, odorless, white particulate dispersed in air.
Description Ammonium Chloride is a systemic and urinary acidifying salt. Ammonium chloride helps maintain pH and exerts a mild diuretic effect. This acid forming salt also exerts an expectorant effect by irritating the mucous membranes and is used for alleviation of cough.
Ammonium chloride is a white crystalline solid. It is soluble in water(37%). The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other ammonium compounds, as a soldering flux, as a fertilizer, and for many other uses.
Ammonium chloride is an inorganic chloride having ammonium as the counterion. It is an inorganic chloride and an ammonium salt.
Related CAS 54450-56-5 ((ammonium)HCl2))
Shelf Life Stable under recommended storage conditions.
Concentrated solution of ammonium chloride may crystallize when exposed to low temperatures.
May volatize and condense on cool surfaces.
Solubility 37 % (NIOSH, 2016)
372 mg/mL at 20 °C
In water, 39.5 g/100 g water at 25 °C
Almost insoluble in acetone, ether, ethyl acetate; soluble in alcohol
28.3% (wt/wt) in water at 25 °C
Soluble in liquid ammonia
75.8 g/100 mL water at 100 °C
0.6 g/100 mL ethanol at 19 °C
37.840 lb/100 lb water at 70 °F
1 in 1.4 of boiling water
1 in 8 of glycerol
In water, 3.72X10+5 mg/L at 20 °C
Solubility in water, g/100ml at 25 °C: 28.3
37%
Synonyms Ammonium Chloride; Amchlor; Ammoneric; Amoklor; Catalyst RD; Darammon; Darvan 20; Sal Ammoniac; Salammoniacus; Salmiac; Salmiacum
Vapor Pressure 1 mm Hg at 321 °F (NIOSH, 2016)
1 Pa at 91 °C (solid); 10 Pa at 121 °C (solid); 100 Pa at 159 °C (solid); 1kPa at 204.7 °C (solid); 10 kPa at 263.1 °C (solid); 100 kPa at 339.5 °C (solid)
Vapor pressure, kPa at 160 °C: 0.13
1 mmHg at 321°F
(321°F): 1 mmHg
PubChem Compound 12820921
Last Modified Nov 12 2021
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